Cas no 497880-19-0 (Dodecanoic acid, 3-chloro-11-methyl-)

• Product Name: Dodecanoic acid, 3-chloro-11-methyl-
• CAS No: 497880-19-0
• MF: C₁₃H₂₅ClO₂
• MW: 248.789403676987
• CID: 1534825
• Update Time: 2024-08-24

Dodecanoic acid, 3-chloro-11-methyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 3-chloro-11-methyl-

• Inchi： 1S/C13H25ClO2/c1-11(2)8-6-4-3-5-7-9-12(14)10-13(15)16/h11-12H,3-10H2,1-2H3,(H,15,16)
• InChI Key： VXQFAZPQDOSGPH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(Cl)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 248.15445

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 339.0±15.0 °C(Predicted)
• PSA: 37.3
• pka: 3.99±0.10(Predicted)